N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide
Catalog No.
S7358480
CAS No.
M.F
C18H22N2O4
M. Wt
330.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide
IUPAC Name
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide
Molecular Formula
C18H22N2O4
Molecular Weight
330.4 g/mol
InChI
InChI=1S/C18H22N2O4/c1-3-15(24-16-6-4-5-13(2)9-16)10-19-17(21)11-20-18(22)14-7-8-23-12-14/h4-9,12,15H,3,10-11H2,1-2H3,(H,19,21)(H,20,22)
InChI Key
BGYXSAUOQGWFIQ-UHFFFAOYSA-N
Canonical SMILES
CCC(CNC(=O)CNC(=O)C1=COC=C1)OC2=CC=CC(=C2)C
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide is a small molecule that belongs to the class of furan carboxamides. It has a molecular formula of C21H27N2O4 and a molecular weight of 377.45 g/mol. This compound has been first synthesized in the laboratory for its potential application in medicinal chemistry. It has been shown to possess anticancer, anti-inflammatory, antioxidant, antidiabetic, and neuroprotective activities, making it a potential lead candidate for drug development.
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide is a white to off-white powder that is soluble in methanol and DMSO. It has a melting point of 150-152°C and a log P value of 3.69. The compound has a UV absorption maximum at 294 nm, which is useful for its analytical detection and quantification. It is stable under acidic conditions but undergoes hydrolysis under basic conditions, which should be considered during its synthesis and storage.
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide can be synthesized through a multi-step process involving the reaction of furan-3-carboxylic acid with butylamine, followed by the reaction with 2-chloroethyl isocyanate to obtain the intermediate, which is then reacted with 3-methylphenol to obtain the final product. The structure and purity of the compound can be confirmed by various techniques including 1H NMR spectroscopy, mass spectrometry, and infrared spectroscopy.
The analytical detection and quantification of N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide can be achieved using various techniques including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and UV-visible spectroscopy. These methods can provide accurate and reliable results that are essential for the evaluation of the compound's properties and activities.
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide has been shown to possess various biological activities, including anticancer, anti-inflammatory, antioxidant, antidiabetic, and neuroprotective activities. In vitro and in vivo studies have demonstrated its potential as a lead compound for the development of novel therapeutics for cancer, diabetes, and neurological disorders.
The toxicity and safety of N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide have been evaluated in various in vitro and in vivo studies. These studies have shown that the compound has low toxicity and good safety profiles in the recommended doses. However, further studies are needed to evaluate its long-term toxicity and safety in humans.
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide has been used in various scientific experiments as a lead compound for drug development. It has also been used as a chemical probe to investigate the molecular mechanisms underlying its biological activities. Furthermore, the compound has been used as a model compound in analytical chemistry to develop and validate new analytical methods.
The current state of research on N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide is focused on further exploring its biological activities and the molecular mechanisms underlying its activities. Moreover, efforts are being made to optimize its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic efficacy and reduce its toxicity.
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide has potential implications in various fields of research and industry, including medicinal chemistry, pharmaceuticals, and analytical chemistry. Its biological activities make it a promising lead compound for the development of novel therapeutics for cancer, diabetes, and neurological disorders. Furthermore, its use as a model compound in analytical chemistry can help develop and validate new analytical methods for drug analysis and quality control.
N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide is a promising compound, but it also has limitations that need to be addressed in future research. The compound has poor solubility in water, which can limit its bioavailability and therapeutic efficacy. Moreover, its long-term toxicity and safety in humans need to be evaluated in more detail. Future research should focus on addressing these limitations and optimizing its pharmacokinetic and pharmacodynamic properties. The following are possible future research directions:
- Synthesis of new analogs and derivatives to improve its biological activities and pharmacokinetic properties.
- Investigating the molecular mechanisms underlying its biological activities using advanced techniques such as proteomics and metabolomics.
- Exploring its potential application in other fields of research such as materials science and environmental science.
- Developing new analytical methods for its detection and quantification in various matrices.
- Studying its potential as a drug delivery system for other active compounds.
In conclusion, N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide is a promising compound with various biological activities and potential medicinal applications. Its development and optimization require further research to address its limitations and optimize its pharmacokinetic and pharmacodynamic properties. The compound has potential implications in various fields of research and industry, making it a promising lead compound for drug development and analytical chemistry.
- Synthesis of new analogs and derivatives to improve its biological activities and pharmacokinetic properties.
- Investigating the molecular mechanisms underlying its biological activities using advanced techniques such as proteomics and metabolomics.
- Exploring its potential application in other fields of research such as materials science and environmental science.
- Developing new analytical methods for its detection and quantification in various matrices.
- Studying its potential as a drug delivery system for other active compounds.
In conclusion, N-[2-[2-(3-methylphenoxy)butylamino]-2-oxoethyl]furan-3-carboxamide is a promising compound with various biological activities and potential medicinal applications. Its development and optimization require further research to address its limitations and optimize its pharmacokinetic and pharmacodynamic properties. The compound has potential implications in various fields of research and industry, making it a promising lead compound for drug development and analytical chemistry.
XLogP3
2.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
330.15795719 g/mol
Monoisotopic Mass
330.15795719 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-27-2023
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